3-Methyl-1-butene
3-Methyl-1-butene
Gas-phase reaction of the OH radical with 3-methyl-1-butene in the presence of NO has been investigated. Polymerization of 3-methyl-1-butene in the presence of homogeneous metallocene catalyst (co-catalyst methylalumoxane) has been investigated.
3-methyl-1-butene appears as a colorless volatile liquid with a disagreeable odor. Insoluble in water and less dense than water. Vapors heavier than air. Used to make other chemicals.
3-methylbut-1-ene is an alkene that is but-1-ene carrying a methyl substituent at position 3.
3-methyl-1-butene appears as a colorless volatile liquid with a disagreeable odor. Insoluble in water and less dense than water. Vapors heavier than air. Used to make other chemicals.
3-methylbut-1-ene is an alkene that is but-1-ene carrying a methyl substituent at position 3.
Brand Name:
Vulcanchem
CAS No.:
563-45-1
VCID:
VC21259334
InChI:
InChI=1S/C5H10/c1-4-5(2)3/h4-5H,1H2,2-3H3
SMILES:
CC(C)C=C
Molecular Formula:
C5H10
Molecular Weight:
70.13 g/mol
3-Methyl-1-butene
CAS No.: 563-45-1
Cat. No.: VC21259334
Molecular Formula: C5H10
Molecular Weight: 70.13 g/mol
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Specification
| Description | Gas-phase reaction of the OH radical with 3-methyl-1-butene in the presence of NO has been investigated. Polymerization of 3-methyl-1-butene in the presence of homogeneous metallocene catalyst (co-catalyst methylalumoxane) has been investigated. 3-methyl-1-butene appears as a colorless volatile liquid with a disagreeable odor. Insoluble in water and less dense than water. Vapors heavier than air. Used to make other chemicals. 3-methylbut-1-ene is an alkene that is but-1-ene carrying a methyl substituent at position 3. |
|---|---|
| CAS No. | 563-45-1 |
| Molecular Formula | C5H10 |
| Molecular Weight | 70.13 g/mol |
| IUPAC Name | 3-methylbut-1-ene |
| Standard InChI | InChI=1S/C5H10/c1-4-5(2)3/h4-5H,1H2,2-3H3 |
| Standard InChI Key | YHQXBTXEYZIYOV-UHFFFAOYSA-N |
| SMILES | CC(C)C=C |
| Canonical SMILES | CC(C)C=C |
| Boiling Point | 20.1 °C |
| Colorform | ... gas |
| Flash Point | less than 20 °F (NFPA, 2010) BELOW 20 °F (BELOW -7 °C) (CLOSED CUP) |
| Melting Point | -168.5 °C |
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